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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of diethyl
disulfide. It includes a summary of its key physical properties, detailed experimental protocols
for their determination, and a workflow for a common experimental procedure.

Core Physicochemical Data

Diethyl disulfide (C4H10S2) is an organosulfur compound with a characteristic garlic-like odor.
Accurate determination of its physical properties, such as boiling and melting points, is crucial
for its application in various fields, including as a flavoring agent and a chemical intermediate in
the synthesis of pharmaceuticals and pesticides.

The following table summarizes the reported boiling and melting points for diethyl disulfide,
compiled from various sources.

Property Value Source(s)
Boiling Point 151-154 °C (at 760 mmHQ) [L12113114115]116]
Melting Point -101.5°Cto -95 °C (2113115171

Experimental Protocols for Property Determination
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Accurate measurement of boiling and melting points is fundamental for the characterization
and purity assessment of chemical compounds. Below are detailed methodologies for
determining these properties for a liquid substance like diethyl disulfide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Several methods can be employed for its determination.

1. Capillary Method (Siwoloboff Method)
This micro-method is suitable when only a small amount of the substance is available.

 Principle: A small, inverted capillary tube is placed in a sample of the liquid, which is then
heated. Air trapped in the capillary is expelled and replaced by the vapor of the liquid. The
boiling point is the temperature at which the vapor pressure inside the capillary equals the
atmospheric pressure, observed as a continuous stream of bubbles, and subsequently, the
temperature at which the liquid re-enters the capillary upon cooling.

e Apparatus:
o Melting point apparatus or Thiele tube
o Thermometer
o Small test tube
o Capillary tubes (one end sealed)
e Procedure:
o A small amount of diethyl disulfide is placed in the small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the liquid.

o The test tube assembly is attached to a thermometer and heated in a heating bath (e.g.,
oil bath in a Thiele tube or a melting point apparatus).
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o The temperature is raised until a rapid and continuous stream of bubbles emerges from
the open end of the capillary tube.

o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.

2. Simple Distillation
This method is suitable for larger sample volumes and also serves as a purification technique.

o Principle: The liquid is heated to its boiling point, the vapor is condensed, and the
condensate is collected. The temperature of the vapor in equilibrium with the boiling liquid is
measured as the boiling point.

e Apparatus:

Distillation flask

[¢]

Condenser

[e]

o

Receiving flask

Thermometer

[¢]

[¢]

Heating mantle or water bath

e Procedure:

o

The distillation flask is filled with diethyl disulfide to about two-thirds of its volume. Boiling
chips are added to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.

o The liquid is heated, and the temperature is recorded when the vapor condensation ring is
stable on the thermometer bulb and the first drops of distillate are collected. This stable
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temperature is the boiling point.

Determination of Melting Point

Since diethyl disulfide is a liquid at room temperature, its melting point is determined at sub-
ambient temperatures.

1. Capillary Method with Cooling

e Principle: A sample of the solidified substance is slowly warmed, and the temperature range
over which it melts is observed.

e Apparatus:

o Melting point apparatus with a cooling function or a suitable cooling bath (e.g., dry
ice/acetone).

o Thermometer
o Capillary tubes (one end sealed)
e Procedure:
o A small amount of liquid diethyl disulfide is introduced into a capillary tube.
o The capillary tube is cooled (e.g., using dry ice) until the sample solidifies.
o The capillary tube is placed in a melting point apparatus that has been pre-cooled.
o The temperature is raised slowly (typically 1-2 °C per minute).

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range. For a pure substance, this range is typically narrow.

Visualized Experimental Workflow
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The following diagram illustrates the logical workflow for determining the boiling point of diethyl
disulfide using the capillary method.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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